Cas no 1803808-10-7 (Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate)
Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate
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- Inchi: 1S/C11H8F3NO3/c1-18-10(17)9-7(4-15)6(5-16)2-3-8(9)11(12,13)14/h2-3,16H,5H2,1H3
- InChI Key: IVGDCTBROGYPAU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(CO)=C(C#N)C=1C(=O)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 360
- XLogP3: 1.5
- Topological Polar Surface Area: 70.3
Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015012355-1g |
Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate |
1803808-10-7 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate
Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate (CAS No. 1803808-10-7): A Comprehensive Overview
Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate, identified by its CAS number 1803808-10-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include a cyano group, a hydroxymethyl group, and a trifluoromethyl substituent. These structural elements contribute to its distinct chemical properties and potential applications in various scientific domains.
The 2-cyano moiety in the molecular structure imparts a polar character to the compound, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The presence of the 3-hydroxymethyl group introduces a hydrophilic region, which can be exploited for binding interactions with proteins or other biomolecules. Additionally, the 6-(trifluoromethyl) group is known for its ability to modulate electronic properties and metabolic stability, making it a valuable feature in drug design.
In recent years, there has been growing interest in benzoate derivatives due to their diverse pharmacological activities. Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate has been investigated for its potential role in various therapeutic areas. For instance, studies have suggested that this compound may exhibit anti-inflammatory properties by interacting with specific enzymatic pathways. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and metabolic stability, which are critical factors in drug development.
One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of multiple functional groups allows for further derivatization, enabling researchers to tailor its properties for specific applications. For example, the cyano group can be reduced to an amine or converted into other functional moieties, while the hydroxymethyl group can undergo etherification or esterification reactions. These modifications open up possibilities for creating novel analogs with enhanced biological activity.
The pharmaceutical industry has been particularly interested in exploring the potential of benzoate derivatives as lead compounds for drug discovery. Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate has been tested in various preclinical models to evaluate its efficacy and safety profiles. Preliminary results indicate that it may possess promising therapeutic effects without significant side effects. This aligns with the broader trend in drug development towards identifying compounds that offer both efficacy and minimal toxicity.
Another area where this compound shows promise is in the field of agrochemicals. Benzoate derivatives have been widely used as intermediates in the synthesis of pesticides and herbicides due to their stability and reactivity. Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate could serve as a valuable building block for developing new agrochemical agents that are more effective and environmentally friendly.
The synthesis of Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate involves a series of well-established organic reactions. The key steps typically include the condensation of appropriate precursors followed by functional group transformations such as cyanation and hydroxylation. The use of modern synthetic techniques has improved the efficiency and yield of these reactions, making it more feasible to produce this compound on an industrial scale.
In conclusion, Methyl 2-cyano-3-hydroxymethyl-6-(trifluoromethyl)benzoate (CAS No. 1803808-10-7) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a versatile scaffold for further chemical modifications, while its demonstrated biological activities suggest promising therapeutic applications. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in scientific endeavors.
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